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Cat. No.: B10828088

Get Quote

Application Notes and Protocols: UZH1b
Audience: Researchers, scientists, and drug development professionals.

Introduction
UZH1b is a chemical compound identified as the enantiomer of UZH1a, a known inhibitor of the

METTL3 methyltransferase.[1][2][3] In contrast to its active counterpart, UZH1b serves as a

valuable negative control in experimental settings due to its significantly reduced inhibitory

activity against METTL3, with a reported IC50 value of 28 µM.[2][3] This document provides a

detailed standard operating procedure for the preparation of UZH1b solutions and general

protocols for its application in cell-based assays.

Physicochemical Data
A summary of the key quantitative data for UZH1b is presented in the table below for easy

reference.
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Property Value

Chemical Name

N-{[(3S)-1-[6-(benzylamino)pyrimidin-4-yl]-3-

hydroxypiperidin-3-yl]methyl}-4-[(4,4-

dimethylpiperidin-1-yl)methyl]-2-

hydroxybenzamide

Molecular Formula C₃₂H₄₂N₆O₃

Molecular Weight 558.71 g/mol

CAS Number 2814392-17-9

Appearance Solid, Off-white to light yellow powder

Purity ≥98%

Solubility
Soluble in DMSO (100 mg/mL or 178.98 mM)

with ultrasonic and warming to 60°C.[2]

Storage (Solid) Store at -20°C for up to 3 years.[3]

Storage (Stock Solution)
Store at -80°C for up to 6 months or -20°C for

up to 1 month.[3]

Experimental Protocols
Preparation of UZH1b Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of UZH1b in dimethyl

sulfoxide (DMSO).

Materials:

UZH1b solid powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer
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Water bath or heat block (optional, for aiding dissolution)

Calibrated pipettes and sterile tips

Procedure:

Equilibration: Allow the vial containing solid UZH1b to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the required amount of UZH1b powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

5.59 mg of UZH1b (Molecular Weight: 558.71 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the UZH1b powder. For a 10

mM stock, if you weighed 5.59 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly to dissolve the compound. If necessary, gentle

warming (up to 60°C) and ultrasonic agitation can be used to aid dissolution.[2]

Sterilization (Optional): If required for sterile cell culture applications, the prepared stock

solution can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for shorter-term storage (up to 1 month).[3]

Preparation of Working Solutions
This protocol outlines the dilution of the UZH1b stock solution to final working concentrations

for cell-based assays.

Materials:

10 mM UZH1b stock solution in DMSO

Appropriate cell culture medium or experimental buffer

Sterile microcentrifuge tubes or plates
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Calibrated pipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM UZH1b stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes, it

is recommended to first prepare an intermediate dilution of the stock solution in the desired

culture medium or buffer. For example, to prepare a 100 µM intermediate solution, dilute the

10 mM stock 1:100.

Final Dilution: Further dilute the intermediate solution to the final desired working

concentration. For example, to treat cells with 20 µM UZH1b, dilute the 100 µM intermediate

solution 1:5 in the final culture volume.

Vehicle Control: It is crucial to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the UZH1b-treated samples.

Diagrams

Stock Solution Preparation Working Solution Preparation

Start: Solid UZH1b Weigh UZH1b Powder Add Anhydrous DMSO Vortex / Heat (60°C) Aliquot Stock Solution Store at -80°C Thaw Stock AliquotFor Experimental Use Intermediate Dilution
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Caption: Workflow for UZH1b stock and working solution preparation.
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Caption: UZH1b as an inactive control for the METTL3 inhibitor UZH1a.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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